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Compound of Interest

5-Bromo-4-fluoro-2-
Compound Name:

nitrobenzaldehyde
CAS No.: 213382-45-7
Cat. No.: B1280484

Get Quote

An In-depth Technical Guide to the Structural Analysis and Reactivity of 5-Bromo-4-fluoro-2-

nitrobenzaldehyde

Abstract

This technical guide offers a comprehensive structural, spectroscopic, and reactivity analysis of
5-Bromo-4-fluoro-2-nitrobenzaldehyde (CAS No. 213382-45-7). As a highly functionalized
aromatic aldehyde, this compound serves as a pivotal intermediate in the synthesis of complex
heterocyclic systems, agrochemicals, and novel pharmaceutical agents.[1] This document
provides researchers, scientists, and drug development professionals with an in-depth
understanding of the molecule's physicochemical properties, a predictive analysis of its
spectroscopic signatures, and an exploration of its synthetic versatility. By explaining the
causality behind its reactivity, this guide aims to empower chemists to strategically leverage this
building block in their synthetic endeavors.

Introduction

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1280484#bc-rfq
https://www.benchchem.com/product/b1280484/docs?utm_src=pdf-body#5-bromo-4-fluoro-2-nitrobenzaldehyde-structural-analysis
https://www.benchchem.com/product/b1280484/docs?utm_src=pdf-body#5-bromo-4-fluoro-2-nitrobenzaldehyde-structural-analysis
https://www.benchchem.com/product/b1280484/docs?utm_src=pdf-body#5-bromo-4-fluoro-2-nitrobenzaldehyde-structural-analysis
https://www.chemimpex.com/products/20289
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5-Bromo-4-fluoro-2-nitrobenzaldehyde is a synthetic organic compound whose value lies in
the strategic arrangement of its functional groups. The benzaldehyde core is substituted with
three key moieties: a bromine atom, a fluorine atom, and a nitro group. This specific ortho,
meta, and para arrangement creates a unique electronic and steric environment, bestowing
upon the molecule a predictable and exploitable reactivity profile. The electron-withdrawing
nature of the nitro and halogen groups activates the aromatic ring for certain transformations
while directing others. Understanding the interplay of these groups through detailed structural
analysis is fundamental to its application in multi-step organic synthesis and the development
of bioactive molecules.[2][3]

Physicochemical and Safety Profile

A foundational understanding begins with the compound's basic properties and handling
requirements.

Core Properties

The key physicochemical data for 5-Bromo-4-fluoro-2-nitrobenzaldehyde are summarized

below.

Property Value

CAS Number 213382-45-7

Molecular Formula C7HsBrFNOs

Molecular Weight 248.01 g/mol

Appearance Expectt-ad to b.e a light yellow to yellow
crystalline solid

Purity Typically >95%

Safety and Handling

Based on the analysis of structurally similar compounds, 5-Bromo-4-fluoro-2-
nitrobenzaldehyde should be handled with care. It is expected to be a skin, eye, and
respiratory irritant.[4]
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[4]

e Precautionary Measures: Use only in a well-ventilated area, such as a chemical fume hood.
[5] Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[6] Avoid inhalation of dust and contact with skin
and eyes.[7] Store in a tightly sealed container in a cool, dry place.[5]

Spectroscopic Elucidation: A Predictive Analysis

Definitive structural confirmation relies on a suite of spectroscopic techniques. While a
comprehensive public spectral database for this specific isomer is limited, its signature can be
accurately predicted based on established principles of spectroscopy and data from analogous
compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed insight into the carbon-hydrogen framework.
e 1H NMR: The proton NMR spectrum is expected to be simple and highly informative.

o Aldehyde Proton (CHO): A singlet will appear significantly downfield, likely in the & 10.0-
10.4 ppm range. This is due to the strong deshielding effect of the carbonyl double bond
and the electron-withdrawing nature of the aromatic ring.

o Aromatic Protons: Two signals are expected in the aromatic region (& 7.5-8.5 ppm). The
proton at C6 will likely be a doublet coupled to the fluorine at C4. The proton at C3 will
appear as a doublet coupled to the same fluorine atom. The precise chemical shifts are
influenced by the additive effects of all three substituents.

e 13C NMR: The carbon spectrum will show seven distinct signals.

o Carbonyl Carbon: The aldehyde carbon will be the most downfield signal, typically o 185-
190 ppm.

o Aromatic Carbons: The six aromatic carbons will resonate between 6 110-160 ppm. The
carbons directly attached to the electronegative fluorine and nitro groups (C4 and C2) will
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show characteristic shifts and C-F coupling.

e 19F NMR: This experiment is crucial for confirming the presence and environment of the
fluorine atom. A single resonance is expected, and its chemical shift will provide a unique
fingerprint for the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups through their
vibrational frequencies.

C=0 Stretch (Aldehyde): A strong, sharp absorption band is expected around 1700-1720
cm~i,

e N-O Stretch (Nitro): Two strong bands are characteristic of the nitro group: an asymmetric
stretch around 1520-1560 cm~* and a symmetric stretch around 1340-1380 cm~1.

o C-F Stretch: A strong absorption in the 1200-1280 cm~1 region is indicative of the aryl-
fluorine bond.

e C-Br Stretch: A weaker absorption in the fingerprint region, typically below 700 cm~1.

Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation pattern, which aids in structural
confirmation.

e Molecular lon (M*): The mass spectrum will show a prominent molecular ion peak. Crucially,
due to the natural abundance of bromine isotopes (’°Br and 8Br are ~1:1), this will appear
as a pair of peaks (M+ and M+2) of nearly equal intensity, confirming the presence of a
single bromine atom.

» Key Fragmentation: Common fragmentation pathways would include the loss of the nitro
group ([M-NOz2]*), the aldehyde group ([M-CHQ]*), and the bromine atom ([M-Br]*).[8]

Reactivity Profile and Synthetic Utility
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The synthetic power of 5-Bromo-4-fluoro-2-nitrobenzaldehyde stems from its multiple,
selectively addressable reactive sites. The interplay between these sites allows for a logical
and stepwise construction of complex molecules.

Caption: Key reactive sites on the 5-Bromo-4-fluoro-2-nitrobenzaldehyde scaffold.

e Nucleophilic Aromatic Substitution (SnAr): This is arguably the most significant reaction
pathway. The fluorine atom at C4 is highly activated towards displacement by nucleophiles
(e.g., amines, alkoxides, thiols). This activation is a direct consequence of the powerful
electron-withdrawing nitro group in the ortho position, which stabilizes the negatively charged
Meisenheimer complex intermediate. This makes the SnAr reaction efficient and
regioselective.[9]

e Aldehyde Chemistry: The aldehyde group is a versatile handle for various transformations,
including Wittig reactions, Knoevenagel condensations, reductive aminations, oxidation to a
carboxylic acid, and reduction to a benzyl alcohol.[10]

o Cross-Coupling Reactions: The bromine atom at C5 serves as a classic handle for
palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira
couplings. This allows for the formation of C-C, C-N, and C-O bonds, enabling the
introduction of diverse aryl, alkyl, or acetylenic fragments.

« Nitro Group Reduction: The nitro group can be selectively reduced under various conditions
(e.g., H2/Pd, SnClz, Fe/HCI) to an aniline. This resulting amino group is a key functional
group for amide bond formation, diazotization, or further heterocyclic ring synthesis.

Experimental Protocol: Nucleophilic Aromatic
Substitution

The following protocol provides a self-validating system for a representative SnAr reaction, a
cornerstone transformation for this substrate.

Step-by-Step Methodology

Objective: To displace the fluorine atom with a generic primary amine (R-NH2).

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1280484/docs?utm_src=pdf-body#5-bromo-4-fluoro-2-nitrobenzaldehyde-structural-analysis
https://www.benchchem.com/product/b1280484/docs?utm_src=pdf-body#5-bromo-4-fluoro-2-nitrobenzaldehyde-structural-analysis
https://pdf.benchchem.com/63/A_Comparative_Guide_to_the_Reactivity_of_3_Fluoro_4_nitrobenzaldehyde_and_4_nitrobenzaldehyde.pdf
https://prepchem.com/synthesis-of-4-nitrobenzaldehyde/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reagent Preparation: In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic
stir bar and reflux condenser, dissolve 5-Bromo-4-fluoro-2-nitrobenzaldehyde (1.0 eq.) in
an anhydrous polar aprotic solvent (e.g., Dimethylformamide or Acetonitrile, ~0.2 M
concentration).

o Addition of Amine: Add the primary amine (1.1 eq.) to the solution via syringe.

» Addition of Base: Add a non-nucleophilic inorganic base, such as potassium carbonate
(K2CO3) or cesium carbonate (Cs2C03) (2.0-3.0 eq.). Causality Note: The base is crucial to
neutralize the hydrofluoric acid (HF) byproduct generated during the reaction, driving the
equilibrium towards the product.

¢ Reaction: Heat the reaction mixture to 80-100 °C.

o Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
The disappearance of the starting material and the appearance of a new, typically more
polar, spot indicates product formation.

o Work-up: Upon completion, cool the mixture to room temperature and pour it into ice-water.

o Extraction: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl
acetate) three times.

e Washing: Combine the organic layers and wash sequentially with water and brine to remove
residual solvent and salts.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (NazSOa),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude solid or oil via flash column chromatography on silica
gel or recrystallization to yield the pure product.

o Characterization: Confirm the structure of the final product using NMR, IR, and MS, as
described in Section 3.

SnAr Experimental Workflow Diagram
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Caption: A streamlined workflow for the SnAr reaction and product isolation.
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Conclusion

5-Bromo-4-fluoro-2-nitrobenzaldehyde is a powerful and versatile building block for modern
organic synthesis. Its structural rigidity and distinct electronic properties, stemming from the
unique substitution pattern, allow for a high degree of control over its chemical transformations.
A thorough understanding of its spectroscopic signatures and the logic behind its reactivity at
its four key functional sites enables chemists to design efficient and innovative synthetic routes
toward high-value molecules in the pharmaceutical and materials science sectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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